Cas no 2172291-45-9 (5-(2-Fluoro-4-methylphenyl)-2-methoxypyrimidine)

• Product Name: 5-(2-Fluoro-4-methylphenyl)-2-methoxypyrimidine
• CAS No: 2172291-45-9
• MF: C₁₂H₁₁FN₂O
• MW: 218.226946115494
• CID: 6003890
• PubChem ID: 165959022
• Update Time: 2023-12-28

5-(2-Fluoro-4-methylphenyl)-2-methoxypyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-(2-Fluoro-4-methylphenyl)-2-methoxypyrimidine
• 2172291-45-9
• EN300-1585979

• Inchi： 1S/C12H11FN2O/c1-8-3-4-10(11(13)5-8)9-6-14-12(16-2)15-7-9/h3-7H,1-2H3
• InChI Key： UUKCEQLHEYEJQW-UHFFFAOYSA-N
• SMILES： C1(OC)=NC=C(C2=CC=C(C)C=C2F)C=N1

Computed Properties

• Exact Mass: 218.08554114g/mol
• Monoisotopic Mass: 218.08554114g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 35Ų

Experimental Properties

• Density: 1.175±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 349.1±44.0 °C(Predicted)
• pka: 0.50±0.22(Predicted)